2-(hexane-3-sulfinyl)-3-methylbutanoic acid
Overview
Description
2-(Hexane-3-sulfinyl)-3-methylbutanoic acid, also known as 2-sulfinobutanoic acid, is a naturally occurring organic acid with a variety of applications in scientific research. It is a white solid at room temperature and has a molecular weight of 180.2 g/mol. 2-sulfinobutanoic acid is an important building block for the synthesis of numerous compounds, including pharmaceuticals, agrochemicals, and flavors and fragrances. This acid has also been studied for its potential applications in biochemistry and physiology.
Scientific Research Applications
2-(hexane-3-sulfinyl)-3-methylbutanoic acidanoic acid has a variety of applications in scientific research. It is used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and flavors and fragrances. It is also used in the synthesis of intermediates for the production of polymers, dyes, and other organic compounds. In addition, 2-(hexane-3-sulfinyl)-3-methylbutanoic acidanoic acid has been studied for its potential applications in biochemistry and physiology.
Mechanism of Action
2-(hexane-3-sulfinyl)-3-methylbutanoic acidanoic acid is an organic acid that can react with other molecules to form new compounds. It can act as a proton donor, donating a proton to another molecule, or it can act as an electron acceptor, accepting electrons from another molecule. This acid can also be used as a catalyst in some reactions, speeding up the reaction rate.
Biochemical and Physiological Effects
2-(hexane-3-sulfinyl)-3-methylbutanoic acidanoic acid has been studied for its potential effects on biochemical and physiological processes. It has been shown to inhibit the activity of the enzyme lipase, which is involved in the breakdown of fats. This acid has also been shown to inhibit the activity of the enzyme aldolase, which is involved in the metabolism of carbohydrates. In addition, 2-(hexane-3-sulfinyl)-3-methylbutanoic acidanoic acid has been found to have antioxidant activity, which may be beneficial in the prevention of certain diseases.
Advantages and Limitations for Lab Experiments
2-(hexane-3-sulfinyl)-3-methylbutanoic acidanoic acid has several advantages for use in lab experiments. It is relatively inexpensive and easy to obtain, and it has a wide range of applications. It is also relatively stable, making it suitable for long-term storage. However, 2-(hexane-3-sulfinyl)-3-methylbutanoic acidanoic acid also has some limitations. It is a strong acid, which can be corrosive to certain materials. In addition, it can be toxic if ingested, and it can cause skin irritation if handled improperly.
Future Directions
There are several potential future directions for the use of 2-(hexane-3-sulfinyl)-3-methylbutanoic acidanoic acid in scientific research. It may be possible to use this acid as a starting material for the synthesis of new compounds with potential therapeutic applications. It may also be possible to use this acid in the synthesis of polymers and other materials with potential industrial applications. In addition, further research into the biochemical and physiological effects of 2-(hexane-3-sulfinyl)-3-methylbutanoic acidanoic acid may lead to new insights into the role of this acid in health and disease.
Synthesis Methods
2-(hexane-3-sulfinyl)-3-methylbutanoic acidanoic acid can be synthesized from a variety of starting materials, including 3-methylbutanoic acid, hexane-2-sulfinic acid, and sulfuric acid. The synthesis of 2-(hexane-3-sulfinyl)-3-methylbutanoic acidanoic acid from 3-methylbutanoic acid and hexane-2-sulfinic acid involves the reaction of the two acids in aqueous solution at a temperature of 150°C. The reaction produces 2-(hexane-3-sulfinyl)-3-methylbutanoic acidanoic acid as the main product and some byproducts such as ethyl acetate and formic acid. The reaction can be catalyzed by sulfuric acid, which helps to increase the reaction rate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(hexane-3-sulfinyl)-3-methylbutanoic acid involves the oxidation of a sulfide to a sulfoxide followed by a Grignard reaction and subsequent acid hydrolysis.", "Starting Materials": [ "3-hexanethiol", "methyl-3-methylbutanoate", "sodium hydroxide", "hydrogen peroxide", "magnesium", "diethyl ether", "hydrochloric acid" ], "Reaction": [ "1. Oxidation of 3-hexanethiol to 3-hexanesulfinyl using hydrogen peroxide and sodium hydroxide.", "2. Preparation of Grignard reagent by reacting 3-methylbutanoyl chloride with magnesium in diethyl ether.", "3. Addition of the sulfoxide to the Grignard reagent to form the corresponding alcohol.", "4. Acid hydrolysis of the alcohol to yield 2-(hexane-3-sulfinyl)-3-methylbutanoic acid." ] } | |
CAS RN |
2567498-19-3 |
Molecular Formula |
C11H22O3S |
Molecular Weight |
234.4 |
Purity |
95 |
Origin of Product |
United States |
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